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Compound of Interest

Compound Name: Rubidium chlorate

L  Get Quote

Cat. No.: B078869

Application Notes and Protocols for Rubidium
Chlorate

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed procedures for the safe handling and storage of
rubidium chlorate (RbClOs). Adherence to these protocols is critical to ensure personnel
safety and maintain the integrity of the compound.

Physical and Chemical Properties

Rubidium chlorate is a colorless, crystalline solid. A summary of its key physical and chemical
properties is provided in the table below.

Property

Value

Molecular Formula

RbCIOs

Molar Mass 168.919 g/mol
Melting Point 342 °C
Decomposition Temperature 480 °C[1]
Density 3.190 g/cm?3
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Solubility Data

The solubility of rubidium chlorate in water varies with temperature. This information is crucial
for preparing solutions and for crystallization processes.

Temperature (°C) Solubility ( g/100 g H20)
0 2.138

19.8 5.36

25 7.2

99 62.80

Safety and Toxicology

While specific toxicity data for rubidium chlorate is limited, data for the related compound,
rubidium chloride, can be used as a general guideline.

Compound Test Species Route Value
Rubidium

) LD50 Rat Oral 4,440 mg/kg[2][3]
Chloride

Rubidium chlorate is a strong oxidizing agent and can cause fire or explosion if it comes into
contact with incompatible materials.[1] It is harmful if swallowed and may cause irritation to the
skin, eyes, and respiratory tract.

Incompatible Materials

Rubidium chlorate must be stored and handled separately from the following materials to
prevent hazardous reactions.
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Class of Compound Specific Examples
Strong Acids Sulfuric acid, Nitric acid, Hydrochloric acid
Reducing Agents Metal powders, Sulfur, Phosphorus, Carbon

Alcohols, Oils, Grease, Solvents, Paper, Wood,

Organic Materials
Cloth

) ) Flammable liquids, Finely divided organic
Combustible Materials

materials
Ammonium Compounds Ammonium salts
Finely Powdered Metals Aluminum, Magnesium, Iron

Experimental Protocols
Protocol for Handling Rubidium Chlorate

This protocol outlines the essential steps for safely handling rubidium chlorate in a laboratory

setting.

o Personal Protective Equipment (PPE): Before handling, all personnel must wear appropriate
PPE, including:

[¢]

Chemical-resistant gloves (e.g., nitrile)

[¢]

Safety goggles with side shields or a face shield

Alab coat

[e]

Closed-toe shoes

o

o Ventilation: All handling of rubidium chlorate powder should be conducted in a well-
ventilated area, preferably within a chemical fume hood.

o Dispensing:

o Use non-sparking tools for dispensing the powder.
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o Avoid creating dust. If dust is generated, ensure it is contained within the fume hood.

e Solution Preparation:
o When dissolving in water, add the rubidium chlorate slowly to the water while stirring.
o Be aware of the solubility limits at different temperatures to avoid precipitation.

e Heating:
o Avoid heating rubidium chlorate with incompatible materials.

o If heating is required, do so with caution and monitor the temperature closely to prevent
decomposition.

» Waste Disposal:

o All rubidium chlorate waste must be disposed of as hazardous waste according to
institutional and local regulations.

o Do not mix rubidium chlorate waste with other chemical waste streams, especially those
containing incompatible materials.

Protocol for Storage of Rubidium Chlorate

Proper storage is crucial to prevent accidents and maintain the stability of the compound.
o Container: Store rubidium chlorate in its original, tightly sealed container.
e Location:
o Store in a cool, dry, and well-ventilated area.
o Keep away from direct sunlight and sources of heat or ignition.
e Segregation:

o Store rubidium chlorate separately from all incompatible materials as listed in the table
above.
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o Do not store on wooden shelves.

 Inventory: Maintain an accurate inventory of the amount of rubidium chlorate in storage.

Emergency Procedures
Spills

o Evacuate: Evacuate the immediate area of the spill.

Ventilate: Ensure the area is well-ventilated.

Containment:

o For small spills, carefully sweep up the solid material using non-sparking tools and place it
in a labeled, sealed container for hazardous waste disposal.

o Avoid creating dust.

Decontamination: Clean the spill area with a damp cloth (water only).

PPE: All personnel involved in the cleanup must wear appropriate PPE.

Fire
¢ In case of a fire involving rubidium chlorate, use a water spray to cool surrounding
containers.

e Do not use dry chemical or foam extinguishers.

o Be aware that rubidium chlorate is an oxidizer and can intensify a fire.

First Aid

o Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove
contaminated clothing.

o Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15
minutes, lifting the upper and lower eyelids occasionally. Seek medical attention.
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 Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. Seek
medical attention.

« Ingestion: If swallowed, rinse the mouth with water. Do not induce vomiting. Seek immediate
medical attention.

Visualizations
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Caption: Workflow for the safe handling of rubidium chlorate.
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Caption: Storage conditions and incompatibilities for rubidium chlorate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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